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Compound of Interest

Compound Name: 2-Mercaptonicotinonitrile

CAS No.: 52505-45-0

Cat. No.: B1308631

Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive technical overview of 2-mercaptonicotinonitrile. It moves beyond a simple

catalog listing to offer practical, field-tested insights into supplier selection, quality validation,

safe handling, and core chemical properties relevant to its application in synthesis and

discovery.

Introduction: The Role of 2-Mercaptonicotinonitrile
in Modern Synthesis
2-Mercaptonicotinonitrile, also known as 3-Cyano-2-mercaptopyridine or 3-Cyanopyridine-2-

thiol, is a heterocyclic compound featuring a pyridine ring substituted with both a nitrile and a

thiol group.[1] This unique bifunctional architecture makes it a valuable building block in

medicinal chemistry and materials science. Its pyridine core is a common scaffold in

pharmacologically active molecules, while the nucleophilic thiol and the electrophilic nitrile

functionalities offer versatile handles for a wide range of chemical transformations.
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Understanding the quality and characteristics of the commercially available starting material is

a critical first step for any research program relying on this intermediate.

Sourcing and Supplier Landscape
The procurement of high-quality reagents is paramount to experimental reproducibility. Several

reputable chemical suppliers offer 2-mercaptonicotinonitrile, typically for research and

development purposes.[2] When selecting a supplier, key considerations include purity,

available quantities, documentation (Certificate of Analysis, SDS), and consistency between

lots.

Below is a comparative summary of offerings from prominent suppliers. Note that availability

and specifications are subject to change, and direct verification is always recommended.

Table 1: Comparison of Commercial Suppliers for 2-Mercaptonicotinonitrile
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Page[1]
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-
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g/mol
- -
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Listing[3]

Note: This table is illustrative. Researchers should always consult the supplier's specific

product page and documentation for the most current data.

Chemical Properties and Structural Insights
A foundational understanding of the molecule's chemical behavior is essential for its effective

use. 2-Mercaptonicotinonitrile exists in a tautomeric equilibrium between the thiol form and

the thione form (pyridinethione). This equilibrium can be influenced by the solvent and pH,

which has significant implications for its reactivity in synthetic protocols.

Caption: Thiol-Thione tautomerism of 2-mercaptonicotinonitrile.
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Laboratory Workflow: From Receipt to Reaction
Proper handling and storage are critical for maintaining the integrity of 2-
mercaptonicotinonitrile and ensuring laboratory safety. The compound is often described as

an irritant and toxic if swallowed.[4] Adherence to a strict workflow is a self-validating system for

safety and experimental success.

Preparation & Handling

Storage Disposal
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After Use
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8. Dispose via Approved
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Caption: Standard laboratory workflow for handling 2-mercaptonicotinonitrile.

Key Handling & Storage Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[4][5]

Ventilation: Handle the solid material exclusively in a well-ventilated area or a chemical fume

hood to avoid inhalation of dust.[5][6]

Storage Conditions: The compound should be stored in a tightly sealed container to prevent

moisture absorption, as some pyridine derivatives can be hygroscopic.[6][7] Store in a dry,

well-ventilated place, often under an inert atmosphere (e.g., argon) and protected from light.

[6] Recommended storage temperatures may vary, with some suppliers suggesting 2-8 °C.

[6]

First Aid: In case of contact, follow standard first-aid measures. For skin contact, wash

thoroughly with soap and water.[5][8] For eye contact, rinse cautiously with water for several

minutes.[5][8] If inhaled, move the person to fresh air.[6][7] If swallowed, get immediate

medical attention.[4]

Disposal: Dispose of contents and container to an approved waste disposal facility in

accordance with local, regional, and national regulations.[4][5]

Quality Control: A Protocol for Purity Verification
While suppliers provide a Certificate of Analysis, independent verification of purity is a

cornerstone of good scientific practice, especially before commencing large-scale synthesis or

sensitive screening assays. High-Performance Liquid Chromatography (HPLC) is a versatile

and widely used technique for this purpose.

Experimental Protocol: HPLC Purity Analysis

This protocol is a representative method for assessing the purity of a newly acquired batch of

2-mercaptonicotinonitrile.

Objective: To determine the purity of a 2-mercaptonicotinonitrile sample by percentage area.
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Materials:

2-mercaptonicotinonitrile sample

Acetonitrile (HPLC grade)

Deionized water (18 MΩ·cm)

Formic acid (reagent grade)

Volumetric flasks, pipettes, vials

HPLC system with UV detector

Methodology:

Mobile Phase Preparation:

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Filter both phases through a 0.22 µm filter and degas.

Standard Solution Preparation:

Accurately weigh approximately 10 mg of the 2-mercaptonicotinonitrile standard into a

100 mL volumetric flask.

Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to create a

stock solution of 100 µg/mL.

Prepare a working standard of 10 µg/mL by diluting the stock solution.

Sample Solution Preparation:

Prepare the sample solution using the same procedure as the standard solution.

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection Wavelength: 280 nm (based on typical absorbance for similar structures, may

require optimization)[9].

Column Temperature: 30 °C.

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B

0.0 95 5

20.0 5 95

25.0 5 95

25.1 95 5

| 30.0 | 95 | 5 |

Analysis and Data Interpretation:

Inject a blank (diluent), followed by the standard solution, and then the sample solution.

Identify the peak corresponding to 2-mercaptonicotinonitrile based on the retention time

of the standard.

Calculate the purity by the area percentage method: Purity (%) = (Area of Main Peak /

Total Area of All Peaks) * 100.

The presence of significant secondary peaks may indicate impurities from the synthesis or

degradation products, necessitating further characterization by techniques like LC-MS/MS.

[10]
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This protocol provides a robust, self-validating system to ensure the quality of the starting

material, directly impacting the reliability of downstream experimental results.

Conclusion
2-Mercaptonicotinonitrile is a potent synthetic intermediate whose effective use begins with

informed sourcing and rigorous quality assessment. By partnering with reliable commercial

suppliers and implementing stringent in-house validation and handling protocols, researchers

can ensure the integrity and reproducibility of their work. This guide serves as a foundational

resource, blending supplier data with the practical, experience-driven insights necessary for

success in the modern research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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